Cas no 2171782-30-0 (tert-butyl 4-amino(dimethyl-4H-1,2,4-triazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate)

Tert-butyl 4-amino(dimethyl-4H-1,2,4-triazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate is a specialized chemical intermediate featuring a piperidine core functionalized with a hydroxymethyl group and a dimethyl-1,2,4-triazole moiety. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage under standard conditions. This compound is particularly valuable in medicinal chemistry and pharmaceutical research, serving as a versatile building block for the synthesis of bioactive molecules, including potential kinase inhibitors or antimicrobial agents. Its structural complexity allows for further derivatization, enabling precise modifications for targeted applications. The presence of both amino and hydroxyl groups offers additional reactivity, making it useful in multi-step synthetic routes.
tert-butyl 4-amino(dimethyl-4H-1,2,4-triazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate structure
2171782-30-0 structure
Product Name:tert-butyl 4-amino(dimethyl-4H-1,2,4-triazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate
CAS No:2171782-30-0
MF:C15H27N5O3
MW:325.406583070755
CID:5565849
PubChem ID:165596314
Update Time:2025-05-30

tert-butyl 4-amino(dimethyl-4H-1,2,4-triazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-[amino(dimethyl-4H-1,2,4-triazol-3-yl)methyl]-4-hydroxypiperidine-1-carboxylate
    • EN300-1639335
    • 2171782-30-0
    • tert-butyl 4-amino(dimethyl-4H-1,2,4-triazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate
    • Inchi: 1S/C15H27N5O3/c1-10-17-18-12(19(10)5)11(16)15(22)6-8-20(9-7-15)13(21)23-14(2,3)4/h11,22H,6-9,16H2,1-5H3
    • InChI Key: FINLPTAZWHJYSV-UHFFFAOYSA-N
    • SMILES: OC1(C(C2=NN=C(C)N2C)N)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 325.21138974g/mol
  • Monoisotopic Mass: 325.21138974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 107Ų

tert-butyl 4-amino(dimethyl-4H-1,2,4-triazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate Pricemore >>

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tert-butyl 4-amino(dimethyl-4H-1,2,4-triazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate Related Literature

Additional information on tert-butyl 4-amino(dimethyl-4H-1,2,4-triazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate

tert-butyl 4-amino(dimethyl-4H-1,2,4-triazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 4-amino(dimethyl-4H-1,2,4-triazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate is a complex organic compound with the CAS number 2171782-30-0. This compound belongs to the class of piperidine derivatives and is characterized by its unique structure, which includes a tert-butyl group, an amino group, and a dimethyltriazole moiety. The compound's structure is highly functionalized, making it a potential candidate for various applications in the fields of pharmacology and materials science.

The synthesis of tert-butyl 4-amino(dimethyl-4H-1,2,4-triazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate involves multi-step organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to streamline the process. These advancements have significantly improved the efficiency of producing this compound at a larger scale.

The structural features of this compound make it highly versatile. The piperidine ring provides a rigid framework that can be further modified for specific applications. The presence of hydroxyl and amino groups introduces hydrogen bonding capabilities, which are crucial for its interactions in biological systems. Additionally, the dimethyltriazole moiety adds electronic diversity and enhances the compound's stability under various conditions.

In terms of applications, tert-butyl 4-amino(dimethyltriazol-methyl)piperidine-carboxylate has shown promise in drug discovery programs targeting central nervous system disorders. Its ability to cross the blood-brain barrier makes it a valuable lead compound for developing neuroprotective agents. Recent studies have demonstrated its potential in modulating neurotransmitter systems, particularly dopamine and serotonin pathways.

Beyond pharmacology, this compound has also found applications in polymer chemistry. Its functional groups enable it to act as a cross-linking agent in polymeric materials, enhancing their mechanical properties. Researchers have explored its use in developing advanced composites for aerospace and automotive industries.

The latest research on this compound has focused on its biodegradation properties. Understanding its environmental impact is crucial for sustainable chemical practices. Studies indicate that under specific microbial conditions, the compound undergoes efficient biodegradation without releasing toxic byproducts.

In conclusion, tert-butyl 4-amino(dimethyltriazol-methyl)piperidine-carboxylate, with CAS number 2171782-30-, represents a significant advancement in organic synthesis and materials science. Its unique structure and versatile properties make it a valuable asset in various fields. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.

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